2-chloro-N-{4-[(dimethylamino)carbonyl]phenyl}benzamide

• IUPAC Name: 2-chloro-N-[4-(dimethylcarbamoyl)phenyl]benzamide
• InChI: InChI=1S/C16H15ClN2O2/c1-19(2)16(21)11-7-9-12(10-8-11)18-15(20)13-5-3-4-6-14(13)17/h3-10H,1-2H3,(H,18,20)
• InChI Key: BPXCKVZSOBBUOS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2Cl
• Molecular Formula: C16H15ClN2O2
• Molecular Weight: 302.75 g/mol

Description

2-chloro-N-{4-[(dimethylamino)carbonyl]phenyl}benzamide, also known as U0126, is a chemical compound that has been widely used in scientific research. U0126 is a potent and selective inhibitor of mitogen-activated protein kinase (MAPK)/extracellular signal-regulated kinase (ERK) kinase (MEK), which is an important signaling pathway involved in various cellular processes, including cell proliferation, differentiation, and survival.

Mechanism of Action

2-chloro-N-{4-[(dimethylamino)carbonyl]phenyl}benzamide inhibits the activity of MEK, which is an upstream kinase of ERK. MEK phosphorylates and activates ERK, which then phosphorylates and activates downstream targets involved in various cellular processes. By inhibiting MEK, this compound blocks the activation of ERK and downstream targets, leading to the inhibition of cell proliferation, differentiation, and survival.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound inhibits the proliferation, migration, and invasion of cancer cells by inducing cell cycle arrest and apoptosis. This compound also inhibits the production of pro-inflammatory cytokines and chemokines, which play a crucial role in the pathogenesis of various diseases. This compound has been shown to have neuroprotective effects by inhibiting the activation of microglia and astrocytes, which are involved in neuroinflammation and neurodegeneration.

Advantages and Limitations for Lab Experiments

2-chloro-N-{4-[(dimethylamino)carbonyl]phenyl}benzamide has several advantages for lab experiments. This compound is a potent and selective inhibitor of MEK, which makes it a valuable tool for studying the role of the MAPK/ERK pathway in various cellular processes and diseases. This compound has also been shown to have low toxicity in vitro and in vivo, which makes it a safe and reliable compound for lab experiments. However, this compound has some limitations for lab experiments. This compound has a short half-life in vivo, which limits its effectiveness in animal models. This compound also has poor solubility in aqueous solutions, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 2-chloro-N-{4-[(dimethylamino)carbonyl]phenyl}benzamide. One direction is to develop more potent and selective MEK inhibitors that have better pharmacokinetic properties and efficacy in vivo. Another direction is to investigate the role of the MAPK/ERK pathway in other diseases, such as metabolic disorders and autoimmune diseases. Additionally, the development of new drug delivery systems and formulations may improve the effectiveness and solubility of this compound in vivo.

Synthesis Methods

2-chloro-N-{4-[(dimethylamino)carbonyl]phenyl}benzamide can be synthesized using a multi-step process. The first step involves the reaction of 2-chlorobenzoyl chloride with 4-(dimethylamino)phenylboronic acid to form 2-chloro-N-(4-(dimethylamino)phenyl)benzamide. This intermediate is then reacted with dimethylcarbamoyl chloride to obtain the final product, this compound.

Scientific Research Applications

2-chloro-N-{4-[(dimethylamino)carbonyl]phenyl}benzamide has been extensively used in scientific research to investigate the role of the MAPK/ERK pathway in various cellular processes and diseases. This compound has been shown to inhibit the proliferation, migration, and invasion of cancer cells in vitro and in vivo. This compound has also been used to study the role of the MAPK/ERK pathway in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, as well as in cardiovascular diseases, such as hypertension and atherosclerosis.